Cas no 18858-75-8 ( )

• Product Name: &nbsp
• CAS No: 18858-75-8
• MF: C₂₅H₂₂Si
• MW: 350.527687549591
• CID: 907532
• PubChem ID: 233877
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)-triphenylsilane
• (4-methylphenyl)(triphenyl)silane
• (4-methylphenyl)-triphenyl-silane
• 1-Methyl-3-triphenylsilyl-benzol
• 1-Methyl-4-triphenylsilyl-benzol
• AC1L5R09
• AC1Q1GRA
• AGN-PC-0CVKTR
• CTK0I4351
• KST-1A2744
• NSC33016
• p-tolyltriphenylsilane
• triphenyl(4-methylphenyl)silan
• triphenyl(p-tolyl)silane
• Triphenyl-p-tolyl-silan
• triphenyl-p-tolyl-silane
• (P-TOLYL)TRIPHENYLSILANE
• NSC-33016
• 18858-75-8
• AKOS024433173
• DTXSID80283697
•  

• Inchi： 1S/C25H22Si/c1-21-17-19-25(20-18-21)26(22-11-5-2-6-12-22,23-13-7-3-8-14-23)24-15-9-4-10-16-24/h2-20H,1H3
• InChI Key： HBEZDGZGNCZVQJ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 350.14916
• Monoisotopic Mass: 350.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 442.4°C at 760 mmHg
• Flash Point: 208°C
• Refractive Index: 1.63
• PSA: 0
• LogP: 3.37240